Cas no 865182-42-9 (2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: 2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 865182-42-9
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 5832915
• PubChem ID: 4165211
• Update Time: 2025-10-21

2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• F1365-2992
• AKOS024606755
• 2-methyl-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)propanamide
• ZINC04191367
• 2-methyl-N-[(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]propanamide
• 865182-42-9
• (Z)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide
• 2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

• Inchi： 1S/C14H15N3O3S2/c1-4-7-17-11-6-5-10(22(15,19)20)8-12(11)21-14(17)16-13(18)9(2)3/h1,5-6,8-9H,7H2,2-3H3,(H2,15,19,20)/b16-14-
• InChI Key： ZQBKWFNBQNVZOO-PEZBUJJGSA-N
• SMILES： S1/C(=N\C(C(C)C)=O)/N(CC#C)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 337.05548370g/mol
• Monoisotopic Mass: 337.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Introduction to 2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS No. 865182-42-9)

2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide, identified by its CAS number 865182-42-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The unique arrangement of functional groups in its molecular structure, including a methyl group, an allene moiety (indicated by the (2Z) configuration), an alkyne substituent, and a sulfamoyl group, contributes to its distinctive chemical properties and potential therapeutic applications.

The synthesis of 2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the propargyl group (prop-2-yn-1-y) introduces a reactive site for further functionalization, making this compound a valuable intermediate in the development of more complex molecules. Additionally, the sulfamoyl group enhances its solubility in polar solvents and increases its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several enzymes and receptors implicated in various diseases. For instance, preliminary research suggests that it may interact with enzymes involved in inflammation pathways, potentially making it a candidate for treating chronic inflammatory disorders.

In vitro studies have demonstrated that 2-methyl-N-(2Z)-3-(prop-2-yn-1-y)l]-6-sulfamoyl]-dihydrobenzothiazolylidene]propanamide (CAS No. 86518242)] exhibits cytotoxic effects against certain cancer cell lines. The exact mechanism behind this activity is still under investigation, but it is believed that the compound disrupts critical cellular processes such as DNA replication and cell signaling. These findings have prompted further exploration into its potential as an anticancer agent.

The role of benzothiazole derivatives in drug discovery cannot be overstated. These compounds have been investigated for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of additional functional groups like the sulfamoyl moiety enhances their pharmacological profile by improving bioavailability and target specificity. CAS No. 86518242 refers specifically to one such derivative with a unique structural configuration that may confer novel biological activities.

Current research is focused on optimizing the synthesis of 86518242 to improve yield and purity while reducing costs. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Additionally, efforts are underway to explore the use of biocatalysts and enzymatic reactions to enhance the efficiency of key synthetic steps.

The potential therapeutic applications of 86518242 are vast. Beyond its promising anticancer properties, this compound may also exhibit neuroprotective effects due to its ability to modulate neurotransmitter pathways. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing new drugs with improved efficacy and reduced side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into clinical applications. Preclinical studies are necessary to evaluate the safety and efficacy of 86518242 before it can be tested in human trials. These studies will provide valuable insights into its pharmacokinetics, potential toxicity profiles, and optimal dosing regimens.

The development of novel therapeutic agents is a dynamic process that relies on interdisciplinary collaboration and continuous innovation. CAS No 86518242, as an example of a structurally unique benzothiazole derivative, represents the kind of progress that can emerge from meticulous research and creative problem-solving in chemical biology.